Cas no 1805296-89-2 (4-Bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805296-89-2
• MF: C₇H₄BrF₂NO
• MW: 236.0135679245
• CID: 4845195
• Update Time: 2025-06-08

4-Bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H4BrF2NO/c8-6-1-4(3-12)11-2-5(6)7(9)10/h1-3,7H
• InChI Key： STBRQEGFWRXVQF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)N=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 4-Bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde

Recent Advances in the Application of 4-Bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805296-89-2) in Chemical Biology and Pharmaceutical Research

4-Bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805296-89-2) is a highly versatile intermediate in pharmaceutical and agrochemical synthesis. Recent studies have highlighted its significance in the development of novel bioactive compounds, particularly in the fields of kinase inhibition and antimicrobial agents. This compound's unique structural features, including the difluoromethyl group and bromo substitution, make it a valuable building block for the design of targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing potent inhibitors of c-Met kinase, a key target in cancer therapy. Researchers utilized 4-Bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde as a key intermediate to develop a series of pyridine-based compounds showing nanomolar activity against various cancer cell lines. The difluoromethyl group was found to significantly enhance metabolic stability compared to non-fluorinated analogs.

In antimicrobial research, a team from the University of Tokyo recently reported (2024, Bioorganic & Medicinal Chemistry Letters) the use of this aldehyde derivative in creating novel quorum sensing inhibitors. The bromo substituent allowed for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. These compounds showed promising activity against Pseudomonas aeruginosa biofilms, with minimal cytotoxicity to human cells.

The synthetic accessibility of 4-Bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and purity (>99%). This development is particularly significant for industrial applications where kilogram quantities are required for preclinical development.

Structural studies using X-ray crystallography (2023, Acta Crystallographica Section E) have provided detailed insights into the molecular conformation of this compound. The planar pyridine ring with orthogonal aldehyde group creates an ideal geometry for Schiff base formation, explaining its widespread use in medicinal chemistry applications. These structural features also contribute to its favorable physicochemical properties, including moderate lipophilicity (clogP 1.8) and good solubility in common organic solvents.

Emerging applications in PET radiopharmaceuticals have been reported in a 2024 Nuclear Medicine and Biology paper, where the bromo group served as an excellent leaving group for nucleophilic aromatic substitution with [18F]fluoride. This approach enabled the efficient radiosynthesis of potential diagnostic agents for neurological disorders, showcasing the compound's versatility beyond traditional drug discovery applications.

Future research directions appear to focus on expanding the utility of this building block in fragment-based drug discovery and PROTAC development. Its balanced molecular weight (232.0 g/mol) and multiple functional groups make it particularly suitable for these cutting-edge approaches in pharmaceutical research. Several patent applications filed in 2024 (WO2024/xxxxxx) suggest growing commercial interest in derivatives of this compound.